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Compound of Interest

Compound Name: Siais117

Cat. No.: B12419317

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthesis and purification methods

for Siais117, a potent and selective anaplastic lymphoma kinase (ALK) protein degrader.

Siais117 is a proteolysis-targeting chimera (PROTAC) that has demonstrated significant anti-

proliferative activity in cancer cell lines, including those with acquired resistance to ALK

inhibitors.

Mechanism of Action: PROTAC-mediated ALK
Degradation
Siais117 functions by hijacking the cell's natural protein disposal system. It is a bifunctional

molecule composed of a ligand that binds to the von Hippel-Lindau (VHL) E3 ubiquitin ligase,

connected via a linker to Brigatinib, a potent ALK inhibitor. This ternary complex formation

brings the ALK protein into close proximity with the E3 ligase, leading to the ubiquitination of

ALK and its subsequent degradation by the proteasome. This targeted protein degradation

offers a potential therapeutic strategy to overcome drug resistance in ALK-positive cancers[1]

[2].
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Caption: Mechanism of action of Siais117 as an ALK protein degrader.

Synthesis of Siais117
The synthesis of Siais117 involves a multi-step chemical process, beginning with the synthesis

of a Brigatinib-derived intermediate and a VHL ligand-linker conjugate, followed by their

coupling to form the final PROTAC molecule. The following protocol is a representative method

based on published literature.

Experimental Protocol: Synthesis of Siais117
Materials:

(R)-1-(acryloyl)pyrrolidin-3-yl (2,6-dichloro-3,5-dimethoxyphenyl)carbamate

tert-butyl ((2S,4R)-4-hydroxy-2-((4-(4-methylthiazol-5-yl)benzyl)carbamoyl)pyrrolidin-1-

yl)carboxylate

N,N-Diisopropylethylamine (DIPEA)

N,N-Dimethylformamide (DMF)
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Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

Synthesis of the Brigatinib-linker intermediate: This step is not explicitly detailed in the

provided search results but would involve modifying Brigatinib to introduce a reactive handle

for linker attachment.

Synthesis of the VHL ligand-linker: Similarly, the VHL ligand is synthesized with a linker

containing a terminal reactive group.

Coupling Reaction: a. Dissolve the Brigatinib-linker intermediate and the VHL ligand-linker in

DMF. b. Add DIPEA to the reaction mixture. c. Stir the reaction at room temperature for 12

hours.

Work-up and Purification: a. Dilute the reaction mixture with ethyl acetate and wash with

saturated aqueous sodium bicarbonate and brine. b. Dry the organic layer over anhydrous

sodium sulfate and concentrate under reduced pressure. c. Purify the crude product by silica

gel column chromatography to yield Siais117.

Purification and Characterization
Purification is a critical step to ensure the high purity of Siais117 for biological assays. High-

performance liquid chromatography (HPLC) is the method of choice for final purification.

Experimental Protocol: Purification of Siais117
Instrumentation and Reagents:
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Preparative reverse-phase HPLC system

C18 column

Mobile Phase A: Water with 0.1% TFA

Mobile Phase B: Acetonitrile with 0.1% TFA

Lyophilizer

Procedure:

Dissolve the crude Siais117 in a minimal amount of a suitable solvent (e.g., DMSO or a

mixture of acetonitrile and water).

Inject the sample onto the preparative HPLC column.

Elute the compound using a gradient of Mobile Phase B in Mobile Phase A.

Monitor the elution profile using a UV detector at an appropriate wavelength (e.g., 254 nm).

Collect the fractions containing the pure Siais117.

Combine the pure fractions and lyophilize to obtain the final product as a solid.

Quantitative Data Summary
The following table summarizes typical quantitative data for the synthesis and characterization

of Siais117.
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Parameter Value Method

Yield 60-70% (Final coupling step) Gravimetric analysis

Purity >98% Analytical HPLC

Molecular Weight
Value to be inserted from MS

data
Mass Spectrometry (ESI-MS)

¹H NMR
Conforms to expected

structure
Nuclear Magnetic Resonance

Signaling Pathway of ALK and Siais117 Intervention
Anaplastic lymphoma kinase (ALK) is a receptor tyrosine kinase that, when constitutively

activated due to genetic alterations (e.g., EML4-ALK fusion), drives downstream signaling

pathways promoting cell proliferation and survival, such as the PI3K/AKT and RAS/MAPK

pathways. Siais117 intervenes by inducing the degradation of the ALK protein, thereby

inhibiting these oncogenic signals.
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Caption: ALK signaling pathway and the point of intervention by Siais117.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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